Cas no 55116-41-1 (Benzamide, N-methyl-N-(1-methyl-2-oxo-2-phenylethyl)-)

• Product Name: Benzamide, N-methyl-N-(1-methyl-2-oxo-2-phenylethyl)-
• CAS No: 55116-41-1
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 352802
• PubChem ID: 11119051
• Update Time: 2025-04-19

Benzamide, N-methyl-N-(1-methyl-2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-methyl-N-(1-methyl-2-oxo-2-phenylethyl)-
• N-methyl-N-(1-oxo-1-phenylpropan-2-yl)benzamide
• SCHEMBL1223834
• 55116-41-1
• DTXSID40455919

• Inchi： 1S/C17H17NO2/c1-13(16(19)14-9-5-3-6-10-14)18(2)17(20)15-11-7-4-8-12-15/h3-13H,1-2H3
• InChI Key： ONMRTRSFSIYGHU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C)N(C)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 267.12601
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38